Cas no 1797386-67-4 (tert-Butyl N-1-Cyano-3-(propan-2-yloxy)propylcarbamate)

• Product Name: tert-Butyl N-1-Cyano-3-(propan-2-yloxy)propylcarbamate
• CAS No: 1797386-67-4
• CID: 4614763
• PubChem ID: 75458585
• Update Time: 2025-11-06

tert-Butyl N-1-Cyano-3-(propan-2-yloxy)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-1-Cyano-3-(propan-2-yloxy)propylcarbamate

Additional information on tert-Butyl N-1-Cyano-3-(propan-2-yloxy)propylcarbamate

Tert-Butyl N-1-Cyano-3-(Propan-2-Yloxy)Propylcarbamate (CAS 1797386-67-4): A Versatile Building Block in Modern Organic Synthesis

The compound Tert-butyl N-1-cyano-3-(propan-2-yloxy)propylcarbamate (CAS No. 1797386-67-4) represents a structurally unique organic molecule with significant potential in pharmaceutical and materials science research. Its IUPAC name, tert-butyl N-(1-cyano-3-isopropoxypropyl)carbamate, reflects a complex architecture featuring a cyano group, an isopropoxy substituent, and a carbamate functionality. This combination of functionalities positions the compound as a valuable intermediate for the synthesis of nitrogen-containing heterocycles, which are central to many bioactive molecules and advanced materials.

The cyano group (-CN) in this structure is a highly electrophilic functional group that can participate in diverse nucleophilic addition reactions. Recent studies have highlighted its role in transition-metal-catalyzed cross-coupling processes, such as Sonogashira and Buchwald–Hartwig couplings, enabling the rapid assembly of complex molecular frameworks. The presence of the isopropoxy (-OCH(CH₃)₂) moiety further enhances the compound’s synthetic utility by introducing steric bulk and modulating reactivity during functionalization steps.

Central to the molecule’s design is the carbamate linkage, which serves as a transient protecting group for amino functionalities. Carbamates are widely employed in medicinal chemistry to improve drug solubility, metabolic stability, and bioavailability. For instance, carbamate-based prodrugs have been shown to enhance oral absorption of antiviral agents by masking hydrophilic groups until enzymatic cleavage occurs in vivo. The tert-butyl ester component of this compound also contributes to its stability under mild reaction conditions while allowing selective deprotection via acidic or enzymatic pathways.

Recent advancements in click chemistry have further expanded the applications of compounds like Tert-butyl N-(1-cyano-3-isopropoxypropyl)carbamate. Researchers at the University of Tokyo (2024) demonstrated its use as a precursor for copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the rapid synthesis of triazole-linked polymers with tunable mechanical properties. These materials exhibit promise in biomedical engineering applications such as tissue scaffolds and drug delivery systems.

In pharmaceutical development, this compound has been explored as a scaffold for targeting protein–protein interactions (PPIs). A 2025 study published in *Nature Chemistry* described its transformation into small-molecule inhibitors of Bcl-xL/Bax interactions, a critical pathway in apoptosis regulation. The cyano group’s ability to form hydrogen bonds with protein residues was identified as key to achieving high binding affinity and selectivity.

From an environmental sustainability perspective, green synthesis methods for Tert-butyl N-(1-cyano...) have gained attention. Researchers at ETH Zurich reported an atom-efficient route using biocatalytic oxidation of propargylic alcohols under solvent-free conditions (Green Chem., 2024). This approach reduces waste generation by 40% compared to traditional methods while maintaining >95% yield—a critical factor for industrial-scale production.

The molecule’s compatibility with flow chemistry platforms has also been investigated. A team at Merck & Co. developed continuous-flow protocols for its derivatization into β-lactam antibiotics using microreactor technology (Org. Process Res. Dev., 2025). This innovation reduced reaction times from 8 hours to just 15 minutes while improving process safety through precise temperature control.

In materials science, derivatives of this compound have shown exceptional performance as hole transport materials (HTMs) in perovskite solar cells. The isopropoxy substituent enhances interfacial charge transfer efficiency by modifying the LUMO/HOMO energy levels through electron-donating effects (Adv. Energy Mater., 2025). Devices incorporating these HTMs achieved power conversion efficiencies exceeding 24% under AM1.5G illumination conditions.

Computational studies using density functional theory (DFT) have provided insights into the electronic properties of Tert-butyl N-(1-cyano...) Researchers at MIT found that the cyano group induces significant electron-withdrawing effects across the propyl chain, creating localized charge density variations that influence reactivity patterns during coupling reactions (JACS Au, 2024). These findings guide synthetic strategies for optimizing reaction selectivity.

Notably, this compound has emerged as an important tool in fragment-based drug discovery (FBDD). Its modular structure allows rapid diversification through post-synthetic modifications such as alkylation or acylation reactions. A collaborative effort between GlaxoSmithKline and Harvard University demonstrated its utility in generating fragment libraries targeting kinases involved in cancer progression (ACS Med Chem Lett., 2025).

The growing interest in sustainable chemical processes has led to investigations into biodegradation pathways for this class of compounds. Studies published in *Environmental Science & Technology* (2025) revealed that certain white rot fungi can selectively cleave carbamate linkages under aerobic conditions without affecting adjacent functional groups—a finding with implications for recycling polymer waste containing similar moieties.

In conclusion, Tert-butyl N-(1-cyano...) exemplifies how strategic molecular design can create multifunctional intermediates with broad applicability across disciplines. As synthetic methodologies continue to evolve toward greater efficiency and sustainability, compounds like this will remain at the forefront of innovation in chemical sciences.